Cas no 17740-40-8 (Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate)

• Product Name: Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• CAS No: 17740-40-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• MDL: MFCD00830964
• CID: 50859
• PubChem ID: 286120
• Update Time: 2025-07-19

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• 1-benzyl-2,5-dicarbethoxypyrrolidine
• 1-Benzyl-pyrrolidin-2,5-dicarbonsaeure-diaethylester
• 1-benzyl-pyrrolidine-2,5-dicarboxylic acid diethyl ester
• 2,5-diethyl 1-benzylpyrrolidine-2,5-dicarboxylate
• diethyl 1-benzyl-2,5-pyrrolidinedicarboxylate
• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate,Mixture of cis and trans isoMers
• diethyl meso-1-benzyl-2,5-pyrrolidinedicarboxylate
• N-benzyl-2,5-dicarbethoxypyrrolidine
• 2,5-Pyrrolidinedicarboxylic acid, 1-(phenylmethyl)-, 2,5-diethyl ester
• 1-Benzyl-2,5-bis(ethoxycarbonyl)pyrrolidine, {[2,5-Bis(ethoxycarbonyl)pyrrolidin-1-yl]methyl}benzene
• 1-Benzyl-2,5-bis(ethoxycarbonyl)pyrrolidine, {[2,5-Bis(ethoxycarbonyl)pyrrolidin-2-yl]methyl}benzene
• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate, 95%, Mixture of cis and trans isoMers
• Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate , Mixture of cis and trans isomers, 97%
• BP-10344
• W-206245
• A812253
• AKOS015904652
• 1-(phenylmethyl)pyrrolidine-2,5-dicarboxylic acid diethyl ester
• NSC-143948
• MFCD00830964
• SY259571
• DTXSID10966704
• SY356379
• MFCD00276602
• 1-BENZYL-2,5-BIS(ETHOXYCARBONYL)PYRROLIDINE
• Diethyl cis-1-benzylpyrrolidine-2,5-dicarboxylate
• SCHEMBL3718243
• BCP31975
• diethyl 1-benzylpyrrolidine-2,5-dicarboxylate HCl
• CS-0312783
• AB07365
• SB37493
• diethyl 1-(phenylmethyl)pyrrolidine-2,5-dicarboxylate
• FT-0624814
• NSC143948
• LDUSEIANLSWKPY-UHFFFAOYSA-N
• AC-28240
• PS-7103
• AM85633
• 17740-40-8
• 2,5-DIETHYL (2R,5S)-1-BENZYLPYRROLIDINE-2,5-DICARBOXYLATE
• 52321-06-9
• cis-1-Benzyl-pyrrolidine-2,5-dicarboxylic acid diethyl ester
• 1-Benzyl-pyrrolidine-2,5-dicarboxylic acid diethyl ester ;Diethyl-1-benzyl-pyrrolidine-2,5-dicarboxylate
• DB-326226
• Diethyl-1-benzylpyrrolidine-2,5-dicarboxylate
• DB-012957
• DB-259462

• MDL： MFCD00830964
• Inchi： 1S/C17H23NO4/c1-3-21-16(19)14-10-11-15(17(20)22-4-2)18(14)12-13-8-6-5-7-9-13/h5-9,14-15H,3-4,10-12H2,1-2H3
• InChI Key： LDUSEIANLSWKPY-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CCC(C(=O)OCC)N1CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16300
• Monoisotopic Mass: 305.163
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.146
• Boiling Point: 381.3°Cat760mmHg
• Flash Point: 184.4°C
• Refractive Index: 1.53
• PSA: 55.84000
• LogP: 2.08370

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate Security Information

• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Safety Term：S26;S36/37/39;S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate

Comprehensive Overview of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (CAS No. 17740-40-8)

Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (CAS No. 17740-40-8) is a versatile organic compound widely used in pharmaceutical and chemical research. This ester derivative of pyrrolidine is particularly notable for its role as an intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a benzyl group and two ethyl carboxylate moieties, makes it a valuable building block in medicinal chemistry. Researchers often explore its applications in drug discovery, especially in the development of central nervous system (CNS) agents and enzyme inhibitors.

The compound’s CAS number 17740-40-8 is a critical identifier for regulatory and sourcing purposes. In recent years, the demand for pyrrolidine derivatives has surged due to their relevance in peptide mimetics and small-molecule therapeutics. A growing trend in organic synthesis is the use of Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate as a precursor for chiral auxiliaries, which are essential for asymmetric synthesis. This aligns with the broader industry focus on green chemistry and sustainable synthesis, as researchers seek efficient routes to reduce waste and improve yields.

One of the most frequently asked questions about CAS No. 17740-40-8 revolves around its solubility and stability. The compound exhibits good solubility in common organic solvents like ethanol, dichloromethane, and dimethyl sulfoxide (DMSO), making it suitable for diverse reaction conditions. Stability studies indicate that it remains intact under standard storage conditions, though prolonged exposure to moisture should be avoided. These properties are crucial for laboratories focusing on high-throughput screening or combinatorial chemistry.

Another hot topic in the scientific community is the compound’s potential role in neuropharmacology. Recent studies have highlighted its utility in designing GABA receptor modulators, which are pivotal for treating anxiety and epilepsy. The benzyl group in Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate enhances lipophilicity, a desirable trait for blood-brain barrier penetration. This has sparked interest in its use for CNS drug delivery systems, a field gaining traction due to the rising prevalence of neurological disorders.

From a synthetic perspective, the compound’s pyrrolidine core offers structural rigidity, which is advantageous for conformational analysis in drug design. Its dicarboxylate functionality allows for further derivatization, enabling the creation of libraries of bioactive analogs. This flexibility is particularly appealing to researchers working on fragment-based drug discovery, where small molecular fragments are optimized for target binding.

In the context of industrial applications, Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate is often discussed alongside catalysis and process optimization. For instance, its use in transition-metal-catalyzed reactions has been explored to achieve higher enantioselectivity. This aligns with the broader shift toward atom-economical and cost-effective synthetic methods, which are priorities for pharmaceutical manufacturers.

Environmental considerations are also shaping the discourse around this compound. As regulations on chemical waste disposal tighten, labs are investigating greener alternatives for its synthesis. Techniques like microwave-assisted synthesis and flow chemistry are being tested to minimize energy consumption and solvent use. These innovations resonate with the global push for sustainable laboratory practices.

In summary, Diethyl 1-benzylpyrrolidine-2,5-dicarboxylate (CAS No. 17740-40-8) is a multifaceted compound with significant implications for drug development and synthetic chemistry. Its unique structural features and adaptability make it a staple in research labs addressing challenges in neurological therapeutics, asymmetric synthesis, and green chemistry. As scientific inquiry evolves, this compound is likely to remain at the forefront of innovative chemical solutions.